Cas no 1368184-45-5 (1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)-)

• Product Name: 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)-
• CAS No: 1368184-45-5
• MF: C₆H₉F₆N
• MW: 209.132782697678
• CID: 5251427
• Update Time: 2025-07-16

1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)-

• Inchi： 1S/C6H9F6N/c7-5(8,9)3-4(1-2-13)6(10,11)12/h4H,1-3,13H2
• InChI Key： FPCXUBGNYSHCCI-UHFFFAOYSA-N
• SMILES： C(N)CC(C(F)(F)F)CC(F)(F)F

Additional information on 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)-

Professional Introduction to 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)- (CAS No. 1368184-45-5)

1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)-, with the CAS number 1368184-45-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of fluorinated amines, which are known for their unique chemical properties and potential applications in various industrial and medicinal contexts.

The molecular structure of 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)- features a pentyl chain with fluorine atoms strategically positioned at the 5th carbon and a trifluoromethyl group at the 3rd carbon. This specific arrangement imparts distinct reactivity and stability characteristics to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of multiple fluorine atoms enhances its electronic properties, influencing its interactions with other molecules and making it a candidate for use in drug design and material science.

In recent years, there has been growing interest in fluorinated compounds due to their role in enhancing the bioavailability and metabolic stability of pharmaceuticals. The fluorine atoms in 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)- can influence the pharmacokinetic properties of drugs by affecting their lipophilicity and binding affinity to biological targets. This has led to extensive research into its potential applications in the development of new therapeutic agents.

One of the most promising areas of research involving 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)- is its use as a building block in the synthesis of complex organic molecules. Fluorinated amines are particularly useful in constructing pharmacophores—the key structural features responsible for a drug's biological activity. The compound's ability to undergo various chemical transformations makes it a versatile tool for medicinal chemists seeking to develop novel compounds with improved efficacy and reduced side effects.

Recent studies have demonstrated the utility of 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)- in the synthesis of fluorinated heterocycles, which are increasingly recognized for their therapeutic potential. These heterocyclic compounds often exhibit enhanced binding affinity to biological receptors and can be tailored to target specific diseases. The compound's unique structure allows for the introduction of fluorine atoms at strategic positions, which can modulate electronic effects and improve interactions with biological targets.

The pharmaceutical industry has shown particular interest in using fluorinated compounds to develop antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can enhance the potency of drugs by increasing their binding affinity to enzymes and receptors involved in disease pathways. For instance, studies have shown that fluorinated amines can be incorporated into drug molecules to improve their metabolic stability and resistance to degradation by enzymes such as cytochrome P450.

Beyond pharmaceutical applications, 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)- has potential uses in materials science and agrochemicals. Its unique chemical properties make it suitable for developing advanced materials with enhanced thermal stability and chemical resistance. Additionally, fluorinated compounds are often employed in agrochemical formulations due to their ability to improve the efficacy of pesticides and herbicides while reducing environmental impact.

The synthesis of 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies are employed to ensure high yields and purity of the final product. Techniques such as catalytic hydrogenation and fluorochemical transformations are commonly used in its preparation. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research and commercial applications.

In conclusion, 1-Pentanamine, 5,5,5-trifluoro-3-(trifluoromethyl)- (CAS No. 1368184-45-5) is a highly versatile compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique molecular structure and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As research continues to uncover new applications for fluorinated compounds, the importance of compounds like this one is likely to grow even further.